1-(3-fluorobenzyl)-6-oxo-N-propyl-1,6-dihydropyridazine-3-carboxamide

• IUPAC Name: 1-[(3-fluorophenyl)methyl]-6-oxo-N-propylpyridazine-3-carboxamide
• InChI: InChI=1S/C15H16FN3O2/c1-2-8-17-15(21)13-6-7-14(20)19(18-13)10-11-4-3-5-12(16)9-11/h3-7,9H,2,8,10H2,1H3,(H,17,21)
• InChI Key: ZTLFHUYKWPKZEY-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C1=NN(C(=O)C=C1)CC2=CC(=CC=C2)F
• Molecular Formula: C15H16FN3O2
• Molecular Weight: 289.30 g/mol

Description

1-(3-fluorobenzyl)-6-oxo-N-propyl-1,6-dihydropyridazine-3-carboxamide is a chemical compound that belongs to the family of pyridazine derivatives. It has been studied for its potential as a therapeutic agent in various scientific research applications. The purpose of

Scientific Research Applications

HIV Integrase Inhibition

1-(3-fluorobenzyl)-6-oxo-N-propyl-1,6-dihydropyridazine-3-carboxamide and its derivatives have been studied for their potential as HIV integrase inhibitors. This enzyme is essential for the replication of the Human Immunodeficiency Virus (HIV), making it a significant target for AIDS treatment. Research has shown that certain modifications of these compounds can lead to potent inhibition of the HIV-integrase-catalyzed strand transfer process, highlighting their potential as antiviral agents (Pace et al., 2007).

Metabolism and Disposition Studies

The metabolism and disposition of these compounds have been explored using 19F-NMR spectroscopy. Studies on related compounds, such as N-(4-fluorobenzyl)-5-hydroxy-1-methyl-2-(4-methylmorpholin-3-yl)-6-oxo-1,6-dihydropyrimidine-4-carboxamide, have provided insights into their metabolic fate and excretion balance in animal models. Such studies are crucial for understanding the pharmacokinetics and potential clinical utility of these compounds (Monteagudo et al., 2007).

Solid-State Structural Analysis

The solid-state tautomeric structure of related compounds, such as (Z)-4-[5-(2,6-difluorobenzyl)-1-(2-fluorobenzyl)-2-oxo-1,2-dihydropyridin-3-yl]-4-hydroxy-2-oxo-N-(2-oxopyrrolidin-1-yl)but-3-enamide, has been resolved using single-crystal X-ray crystallography. This analysis is crucial for understanding the conformation and electrostatic properties of the molecule, which can influence its biological activity and interaction with biological targets (Bacsa et al., 2013).

Antimicrobial Activity

Compounds structurally related to 1-(3-fluorobenzyl)-6-oxo-N-propyl-1,6-dihydropyridazine-3-carboxamide have been synthesized and evaluated for their antimicrobial activities. Such studies contribute to the development of new antibacterial and antifungal agents, highlighting the versatility of these compounds in addressing various infectious diseases (Ahsan et al., 2016).

Antitumor Activity

There has been research into the potential antitumor activity of derivatives of this compound. Studies have indicated that certain modifications of these compounds can lead to inhibition of cancer cell proliferation, suggesting their utility in cancer therapy (Hao et al., 2017).